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Abstract
Timberol®, a synthetic aroma chemical known for its powerful and substantive dry, woody-

amber character, presents a compelling solution for the unique challenges of fragrancing

laundry detergents.[1][2] Its inherent stability in high-pH environments and excellent tenacity

make it a superior choice for applications requiring long-lasting scent performance from the

bottle to the final dry fabric.[2][3][4] This document provides a comprehensive technical guide

for researchers and formulators on the effective incorporation and evaluation of Timberol® in

liquid detergent systems. It outlines detailed protocols for pre-formulation analysis, stability

testing, and performance validation through both sensory and analytical methodologies. The

causality behind experimental choices is explained to provide a framework for developing

robust, high-performing fragranced detergents.

Timberol®: Physicochemical & Olfactory Profile
Timberol®, developed by Symrise (originally Dragoco), is chemically identified as 1-(2,2,6-

trimethylcyclohexyl)hexan-3-ol.[1] Its structure as a tertiary alcohol is key to its exceptional

stability, particularly its resistance to hydrolysis in the alkaline conditions typical of laundry

detergents, a common failure point for ester-based fragrance molecules.[5][6]
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Olfactory Character: Timberol® is valued for its high-impact, linear, and clean scent profile.[1] It

serves as an excellent base note and fixative, providing structure and longevity to a fragrance

accord.[2] Its primary descriptors include dry woody, ambery, and cedarwood facets, which are

highly sought after for conveying a sense of sophisticated cleanliness.[1][2]

Table 1: Key Physicochemical Properties of Timberol®

Property Value Source

IUPAC Name
1-(2,2,6-

Trimethylcyclohexyl)hexan-3-ol
[1]

CAS Number
70788-30-6 / 57641-67-3

(high-cis)
[1][3][7]

Molecular Formula C₁₅H₃₀O [1]

Molecular Weight 226.40 g/mol [1]

Appearance Colorless to pale yellow liquid [1][8]

Odor Profile
Dry, sharp, woody-ambery,

cedarwood-like
[1][4]

Volatility Base Note (Low) [3]

Vapor Pressure 0.00051 mmHg @ 25°C [3]

Flash Point ~122°C (251.6°F) [3]

Stability
Excellent in alkaline media;

poor in bleach
[2][3][9]

Pre-Formulation: The Detergent Matrix Challenge
Incorporating any fragrance into a detergent is a significant challenge due to the chemically

aggressive nature of the base. A successful formulation requires a deep understanding of these

potential interactions.

High Alkalinity (pH > 7): Modern detergents often have a pH between 7.5 and 10. This

environment can catalyze the hydrolysis of ester-containing aroma chemicals, leading to a
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complete loss or alteration of the intended scent.[5][6] Timberol's alcoholic structure renders

it highly resistant to this form of degradation.

Surfactant System: The high concentration of anionic, non-ionic, and sometimes cationic

surfactants creates a complex microenvironment. The fragrance must be soluble and remain

homogenously dispersed without causing clouding, thinning, or separation of the final

product.[6][10]

Enzymatic Activity: Proteases, amylases, and lipases, while crucial for cleaning, can

potentially interact with and degrade certain fragrance components.

Oxidative Stress: While Timberol® itself is stable, formulators must consider its use

alongside less stable ingredients. The presence of oxidizing agents, such as bleach or

bleach precursors, can be particularly damaging to many fragrance molecules and requires

careful formulation or the use of encapsulation technologies.[9]
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Caption: Environmental stressors within a detergent matrix acting on a fragrance molecule.

Protocol: Incorporation and Stability Testing
This protocol provides a self-validating system to ensure the physical and chemical integrity of

the final fragranced detergent.

Materials & Equipment
Model Detergent Base: Unfragranced liquid laundry detergent (representative formula or

commercial base).

Fragrance Oil: Timberol® and other aroma chemicals for creating a test accord.
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Equipment: Laboratory scale, overhead stirrer with propeller blade, beakers, pH meter,

viscometer (e.g., Brookfield), climate chamber or oven (40°C), glass storage bottles.

Protocol for Fragrance Incorporation
Causality: Fragrance is added last to a cooled base to prevent the volatilization of top notes

and minimize heat-induced degradation or interaction with other components.[10][11] Gentle

stirring is critical to prevent excessive aeration and shearing, which can destabilize both the

detergent emulsion and certain fragrance delivery systems like microcapsules.[12]

Prepare Fragrance Accord: Prepare a fragrance concentrate containing Timberol® at a

desired level (e.g., 10-30% of the accord). For this protocol, create a simple accord and a

sample with 100% Timberol® for direct evaluation.

Weigh Detergent Base: In a beaker, weigh out 500g of the unfragranced liquid detergent

base.

Cooling: Ensure the base is at ambient temperature (20-25°C).

Addition of Fragrance: Set the overhead stirrer to a low speed (e.g., 100-200 RPM) to create

a gentle vortex. Slowly add the fragrance oil dropwise into the vortex. A typical final fragrance

load in a detergent is 0.4% to 1.2%.[6]

Homogenization: Continue stirring for 15-20 minutes to ensure complete and uniform

dispersion.

Initial Evaluation: Immediately after mixing, record the initial appearance (clarity, color), pH,

and viscosity. This is your "Time 0" baseline.

Protocol for Accelerated Stability Testing
Causality: Accelerated aging at elevated temperatures (e.g., 40°C) simulates longer-term

storage at ambient conditions, allowing for faster identification of potential instability issues

such as discoloration, phase separation, or fragrance degradation.

Sample Storage: Decant the fragranced detergent into airtight glass bottles. Prepare at least

four samples: one control stored at ambient temperature (25°C) and three samples for the

climate chamber at 40°C.
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Periodic Evaluation: At weekly intervals (Week 1, 2, 4, and 8), remove one sample from the

40°C chamber and allow it to equilibrate to room temperature.

Analysis: For each sample, perform the following evaluations and log the data in a table.

Visual Assessment: Check for any changes in color, clarity, or signs of separation.

Physicochemical Measurements: Measure and record the pH and viscosity.

Olfactory Assessment: Open the container and evaluate the "headspace" aroma. Pour a

small amount onto a watch glass and evaluate the scent profile compared to the Time 0

sample and the ambient control. Note any signs of degradation (e.g., off-notes, weakening

of character).

Table 2: Sample Stability Log

Time Point
Storage
Temp.

Color/Clarit
y

pH
Viscosity
(cP)

Olfactory
Notes

Week 0 25°C
Clear,

colorless
8.5 450

Conforms to

standard

Week 1 40°C

Week 2 40°C

Week 4 40°C

Week 8 40°C

Protocol: Performance & Substantivity Evaluation
The true performance of a detergent fragrance is measured by its ability to deliver a pleasant

scent throughout the entire washing process and, most importantly, to remain on the dry fabric.
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Caption: Workflow for comprehensive fragrance performance evaluation in detergents.

Sensory Evaluation Protocol (The Wash Test)
Causality: A structured wash test using standardized materials and trained panelists provides

reproducible, semi-quantitative data on fragrance performance at the key consumer

touchpoints: post-wash (wet) and after drying (substantivity).[13][14]

Materials: Standard cotton terry towels, washing machine, drying line or rack.

Procedure:

Place a standardized load of fabric (e.g., 3 kg of cotton towels) into the washing machine.

Add a standard dose of the fragranced detergent.

Run a standard wash cycle (e.g., 40°C cotton cycle).

Wet Fabric Evaluation: Immediately after the cycle finishes, have trained panelists evaluate

the fragrance intensity and character of the wet towels. Rate on a scale (e.g., 1-9, from no

odor to very strong).

Dry Fabric Evaluation: Line-dry the towels for 24 hours in a controlled environment (odor-free

room, constant temperature/humidity).
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Substantivity Panel: Have panelists evaluate the dry towels at 24 hours, 48 hours, and 7

days post-wash. They should assess both the intensity and the fidelity of the scent profile.

This long-term evaluation is where a high-performing fixative like Timberol® demonstrates its

value.

Analytical Quantification of Substantivity (HS-GC-MS)
Causality: While sensory panels are crucial, they can be subjective. Headspace Gas

Chromatography-Mass Spectrometry (HS-GC-MS) provides objective, quantitative data on the

amount of a specific fragrance ingredient (like Timberol®) that remains on the fabric after

washing and drying.[15][16] This analytical result serves to validate and explain the sensory

findings.

Sample Preparation: A swatch of the dry, washed fabric is cut into small pieces and placed in

a sealed headspace vial.

Analysis: The vial is heated to a specific temperature, causing volatile and semi-volatile

compounds from the fabric to partition into the headspace (the gas volume above the

sample).

Injection & Separation: A sample of the headspace gas is automatically injected into a GC-

MS system. The gas chromatograph separates the individual compounds, and the mass

spectrometer identifies and quantifies them.

Data Interpretation: The resulting data will show a quantifiable peak for Timberol®, allowing

for direct comparison of its substantivity across different formulations or against other

fragrance ingredients.

Formulation Insights & Synergistic Blending
Dosage: In a fragrance accord, Timberol® can be used from as low as 0.2% to over 10%.[4]

In the final detergent product, the total fragrance oil concentration typically ranges from 0.4%

to 1.2%. The level of Timberol® should be optimized based on the desired scent profile and

cost targets. Adherence to IFRA (International Fragrance Association) standards for the

specific product category (Class 10A for laundry products) is mandatory.[17]
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Synergies: Timberol® blends exceptionally well with other highly substantive materials. It

creates powerful and elegant woody-amber accords when combined with molecules like Iso

E Super, Ambroxan, and various synthetic musks (e.g., Galaxolide, Habanolide).[2] These

combinations can create a robust fragrance foundation that remains on the fabric for days.

Conclusion
Timberol® is an exceptionally robust and effective ingredient for use in modern laundry

detergents. Its inherent chemical stability, particularly in high-pH environments, allows it to

survive the harsh product matrix and deliver its signature dry, woody-amber scent. By following

systematic protocols for incorporation, stability testing, and performance evaluation, formulators

can confidently leverage Timberol® to create detergents with a distinct, sophisticated, and

long-lasting fragrance that significantly enhances the consumer experience and reinforces the

perception of cleanliness. The correlation of objective analytical data with trained sensory

evaluation provides a complete and trustworthy assessment of its performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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